Cas no 743439-34-1 (naphthalen-2-yl 2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}ethane-1-sulfonate)

• Product Name: naphthalen-2-yl 2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}ethane-1-sulfonate
• CAS No: 743439-34-1
• MF: C₂₁H₂₄N₂O₅S
• MW: 416.490664482117
• CID: 6011022
• PubChem ID: 2106369
• Update Time: 2025-05-19

naphthalen-2-yl 2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}ethane-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• naphthalen-2-yl 2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}ethane-1-sulfonate
• naphthalen-2-yl 2-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)ethanesulfonate
• 743439-34-1
• AKOS002205887
• Z55151207
• SR-01000014170-1
• F1678-0313
• DTXSID801139155
• SR-01000014170
• naphthalen-2-yl 2-{8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}ethane-1-sulfonate
• 2-Naphthalenyl 8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decane-3-ethanesulfonate
• 2-naphthyl [2-(8-methyl-1,3-dioxo-2,4-diazaspiro[4.5]dec-2-yl)ethyl]sulfonate
• ZINC02643558

• Inchi： 1S/C21H24N2O5S/c1-15-8-10-21(11-9-15)19(24)23(20(25)22-21)12-13-29(26,27)28-18-7-6-16-4-2-3-5-17(16)14-18/h2-7,14-15H,8-13H2,1H3,(H,22,25)
• InChI Key： CXTZWAYNHFXXFJ-UHFFFAOYSA-N
• SMILES： C(S(OC1=CC=C2C(=C1)C=CC=C2)(=O)=O)CN1C(=O)C2(CCC(C)CC2)NC1=O

Computed Properties

• Exact Mass: 416.14059304g/mol
• Monoisotopic Mass: 416.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on naphthalen-2-yl 2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}ethane-1-sulfonate

Introduction to Naphthalen-2-yl 2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}ethane-1-sulfonate (CAS No. 743439-34-1)

Naphthalen-2-yl 2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}ethane-1-sulfonate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 743439-34-1, represents a unique structural motif that combines a naphthalene core with a complex spirocyclic framework. The presence of multiple functional groups, including sulfonate and heterocyclic components, makes it a promising candidate for various applications in drug discovery and molecular recognition.

The structural complexity of Naphthalen-2-yl 2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}ethane-1-sulfonate arises from its spirocyclic arrangement, which integrates a dihydroquinazolinone ring system with a decane backbone. This unique architecture not only imparts distinct electronic and steric properties but also opens up possibilities for diverse chemical modifications and biological interactions. The sulfonate group at the ethane moiety enhances the water solubility of the compound, making it suitable for aqueous-based biological assays and pharmaceutical formulations.

Recent advancements in computational chemistry have enabled a deeper understanding of the molecular interactions involving this compound. Studies have demonstrated that the spirocyclic core can act as a scaffold for designing molecules with enhanced binding affinity to biological targets. For instance, computational modeling has revealed that the dihydroquinazolinone moiety can effectively engage with enzymes and receptors due to its rigid structure and optimal positioning of hydrogen bonding donors and acceptors.

In the realm of drug discovery, Naphthalen-2-yl 2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}ethane-1-sulfonate has been explored as a potential lead compound for developing novel therapeutic agents. Its structural features suggest that it may exhibit inhibitory activity against various enzymes implicated in metabolic disorders and inflammatory diseases. Preliminary in vitro studies have shown promising results in terms of binding affinity and selectivity, indicating its potential as a starting point for further medicinal chemistry optimization.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the spirocyclic framework necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, have facilitated the construction of this complex molecule with greater efficiency and scalability.

The role of sulfonate groups in medicinal chemistry cannot be overstated. These groups not only improve solubility but also enhance metabolic stability and pharmacokinetic properties of drug candidates. In the case of Naphthalen-2-yl 2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}ethane-1-sulfonate, the sulfonate moiety is strategically positioned to interact with biological targets while maintaining overall molecular flexibility. This balance is crucial for achieving optimal pharmacological activity.

Recent research has also highlighted the potential of this compound in materials science applications. The unique combination of electronic properties and structural rigidity makes it an attractive candidate for designing advanced materials with applications in organic electronics and sensors. For instance, derivatives of this compound have been investigated as components in organic light-emitting diodes (OLEDs) due to their ability to facilitate charge transport and emission.

The development of new synthetic routes has been instrumental in making this compound more accessible for research purposes. Continuous improvements in synthetic techniques have reduced production costs and improved yields, paving the way for large-scale applications. Additionally, green chemistry principles have been integrated into the synthesis process to minimize environmental impact and ensure sustainability.

In conclusion, Naphthalen-2-yl 2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}ethane-1-sulfonate (CAS No. 743439-34-1) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its complex structure offers unique opportunities for designing molecules with tailored properties, while its functional groups enhance its suitability for various applications. As research continues to uncover new aspects of its chemistry and biology, this compound is poised to play an important role in future scientific advancements.